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MGL-IN-1: Core Compound Information

The table below summarizes the key chemical and biological data for MGL-IN-1, which is a potent and

selective irreversible inhibitor of monoacylglycerol lipase (MGL) [1].

Property Description

CAS Number 1881244-28-5 [1]

Molecular
Formula

C₂₄H₂₂FN₅O₄ [1]

Molecular
Weight

463.46 g/mol [1]

Biological Target Monoacylglycerol Lipase (MGL) [1]

Mechanism Potent, selective, irreversible inhibitor [1]

Reported IC₅₀ > 10 μM (for CB1 & CB2 receptors, demonstrating selectivity) [1]

Solubility
(DMSO)

62.5 mg/mL (134.86 mM) [1]

In Vivo Effects Alleviates symptoms in an MS model; exhibits analgesic effects in an acute
inflammatory pain model [1]
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Critical Terminology Clarification: MGL

Your research is likely hampered by the dual meaning of "MGL." The experimental protocols found in the

search results pertain to a different target:

MGL-IN-1 Target: Monoacylglycerol Lipase (MAGL), a serine hydrolase enzyme that breaks down

endocannabinoids [1].
Prevalent Search Result: Macrophage Galactose-type Lectin, a C-type lectin receptor (CLR)

expressed on immune cells like macrophages and dendritic cells [2] [3] [4].

The signaling pathways, experimental models (e.g., bacterial infections like M. tuberculosis or K.

pneumoniae), and biological contexts from most search results are not applicable to MGL-IN-1, which acts

on the endocannabinoid system [2] [3] [5].

Monoacylglycerol Lipase (MAGL) Signaling Pathway

The following diagram illustrates the core signaling pathway relevant to MGL-IN-1's mechanism of action,

based on its described function as an MGL inhibitor [1].

Frequently Asked Questions

Q1: What is a proven in vivo formulation for MGL-IN-1? The supplier, MedChemExpress, suggests

several formulations. One recommended protocol is [1]:

Solution: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

Preparation: Add 100 μL DMSO stock solution (20.8 mg/mL) to 400 μL PEG300, mix, then add 50 μL
Tween-80, mix, and finally add 450 μL Saline.

This protocol yields a clear solution of ≥ 2.08 mg/mL (4.49 mM) suitable for injection.

Q2: How selective is MGL-IN-1? Available data indicates high selectivity for MGL over related enzymes.

The IC₅₀ for MGL-IN-1 against cannabinoid receptors CB1 and CB2 is > 10 μM, showing it does not

significantly interact with these primary endocannabinoid receptors at its effective dose [1].

Q3: My search for "MGL" protocols keeps giving immune system results. Why? This is due to the

naming conflict described above. The immune receptor Macrophage Galactose-type Lectin
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(MGL/CD301/CLEC10A) is a major research topic in infectious disease and cancer immunology, which

dominates search results [2] [5]. For your work with Monoacylglycerol Lipase, you will need to use more

precise search terms.

Suggested Troubleshooting & Optimization Strategies

Given the lack of specific troubleshooting data for MGL-IN-1, here are general strategies based on common

experimental challenges:

Confirm Target Specificity: While initial data shows selectivity over CB1/CB2 [1], you could design

experiments to test for off-target effects on other serine hydrolases to fully validate the tool
compound.

Optimize Dosing Schedule: As an irreversible inhibitor, the duration of MGL-IN-1's effect may be
long-lasting. Pilot studies to map the relationship between dose, frequency, and functional readouts

(e.g., 2-AG levels) are crucial for in vivo model design [1].
Verify Brain Penetration: The compound is described as brain-penetrant [1]. For CNS studies,

directly measuring compound levels in brain tissue relative to plasma can confirm adequate
exposure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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